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Compound of Interest

Compound Name: 4-Methoxy-3-nitrophenol

Cat. No.: B081317 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical compound 4-Methoxy-3-
nitrophenol, focusing on its nomenclature, structural properties, and relevance in chemical

synthesis.

IUPAC Nomenclature and Structural Identification
The formal and systematic name for the compound, as designated by the International Union of

Pure and Applied Chemistry (IUPAC), is 4-Methoxy-3-nitrophenol.[1][2] This name is derived

following a specific set of nomenclature rules designed for unambiguous identification of

chemical structures.

Derivation of the IUPAC Name:

Parent Structure: The molecule contains a hydroxyl (-OH) group directly attached to a

benzene ring, which classifies it as a phenol. "Phenol" therefore serves as the base name for

the compound.

Principal Functional Group: The hydroxyl group is the principal functional group, and the

carbon atom to which it is attached is designated as position 1 (C1) on the benzene ring.

Substituent Identification and Location:

A methoxy group (-OCH₃) is located at position 4 (C4).
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A nitro group (-NO₂) is located at position 3 (C3).

Assembling the Name: Substituents are listed alphabetically (methoxy before nitro). Their

locants (positions) are placed before their respective names.

This systematic approach leads to the unambiguous name 4-Methoxy-3-nitrophenol.

The logical relationship for determining the IUPAC name is visualized below.
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Diagram illustrating the workflow for IUPAC name derivation.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Methoxy-3-nitrophenol is
presented in the table below.
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Property Value Reference

Molecular Formula C₇H₇NO₄ [3][4][5]

Molecular Weight 169.14 g/mol [3][5]

CAS Number 15174-02-4 [2][6]

Appearance Yellow solid [3]

Melting Point 95-103 °C [2]

Boiling Point 340.5 °C at 760 mmHg [2]

Solubility

Soluble in many organic

solvents (alcohols, esters,

ethers); low solubility in water.

[3]

Applications in Synthesis
4-Methoxy-3-nitrophenol serves as a valuable intermediate in various chemical syntheses.[3]

Its primary application is in the pharmaceutical industry, where it is used in the synthesis of

more complex molecules that may possess antimicrobial or anti-inflammatory properties.[4]

The presence of multiple functional groups on the aromatic ring allows for a variety of chemical

transformations, making it a versatile building block for drug development and biochemical

research.[3]

Safety and Handling
This compound is considered to have a degree of toxicity and may be harmful if it comes into

contact with skin, eyes, or is inhaled.[3] Appropriate personal protective equipment, such as

gloves, goggles, and masks, should be used during handling.[3] It is combustible and should

be stored in a sealed container away from heat and ignition sources.[3] For detailed safety

information, the Safety Data Sheet (SDS) should be consulted.

Note on Request Fulfillment:The user's original request included requirements for detailed

experimental protocols and signaling pathways. As the topic is the nomenclature and properties

of a specific chemical compound, these sections are not applicable. There are no experimental

procedures or biological signaling pathways to describe for the determination of a chemical's
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IUPAC name. The response has been structured to provide a comprehensive technical

overview of the compound itself, in line with the scientific audience specified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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